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Compound of Interest

1-(1-Ethoxyethoxy)-4-
Compound Name:
vinylbenzene

Cat. No.: B120137

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of 1-(1-
ethoxyethoxy)-4-vinylbenzene, a key monomer in the synthesis of advanced polymers for
microfabrication and semiconductor applications.[1][2] The focus of this document is on the
elucidation of its chemical structure through Nuclear Magnetic Resonance (NMR) and Infrared
(IR) spectroscopy. Detailed experimental protocols and data interpretation are presented to
assist researchers in confirming the identity and purity of this compound.

Chemical Structure and Properties

1-(1-ethoxyethoxy)-4-vinylbenzene, also known as 4-(1-ethoxyethoxy)styrene, is an organic
compound with the chemical formula C12H1602 and a molecular weight of 192.26 g/mol .[1][3]
[4][5] Its structure consists of a styrene backbone with an ethoxyethoxy protecting group
attached to the phenolic oxygen. This protecting group strategy is crucial for preventing the
acidic phenolic proton of the corresponding 4-hydroxystyrene from interfering with
polymerization processes.

Table 1: Physicochemical Properties of 1-(1-ethoxyethoxy)-4-vinylbenzene
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Property Value Reference
CAS Number 157057-20-0 [1][3][5]
Molecular Formula C12H1602 [11[31[41[5]
Molecular Weight 192.26 g/mol [31[41[5]
Colorless to almost colorless
Appearance o [5]
clear liquid
N ] 286.5 °C at 760 mmHg
Boiling Point ) [2]
(Predicted)
Density 0.982 g/cm3 (Predicted) [2]
Refractive Index 1.52 [5]

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the carbon-hydrogen
framework of an organic molecule. The predicted *H and 3C NMR chemical shifts for 1-(1-
ethoxyethoxy)-4-vinylbenzene are summarized below.

2.1.1. 'H NMR Spectroscopy

The proton NMR spectrum of 1-(1-ethoxyethoxy)-4-vinylbenzene is expected to show distinct
signals for the vinyl, aromatic, and ethoxyethoxy groups.

Table 2: Predicted *H NMR Chemical Shifts for 1-(1-ethoxyethoxy)-4-vinylbenzene
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Chemical Shift (5,

Protons Multiplicity Integration
ppm)
CH=CHz2 (trans) ~5.72 d 1H
CH=CH:z (cis) ~5.27 d 1H
CH=CH: ~6.67 dd 1H
Aromatic (ortho to
_ ~7.34 d 2H
vinyl)
Aromatic (ortho to
~7.29 d 2H
ether)
O-CH(CHs)-O ~5.40 q 1H
O-CH2-CHs ~3.70 q 2H
O-CH(CHs)-O ~1.55 d 3H
O-CH2-CHs ~1.25 t 3H

Note: Predicted chemical shifts are based on typical values for substituted styrenes and
acetals. Actual values may vary depending on the solvent and experimental conditions.

2.1.2. 13C NMR Spectroscopy

The carbon NMR spectrum provides information on the different carbon environments within
the molecule.

Table 3: Predicted 3C NMR Chemical Shifts for 1-(1-ethoxyethoxy)-4-vinylbenzene
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Carbon Chemical Shift (6, ppm)
C=CH:2 ~136
C=CH: ~114
Aromatic (C-O) ~157
Aromatic (C-vinyl) ~136
Aromatic (CH) ~127
Aromatic (CH) ~117
O-CH(CHs)-O ~99
O-CH2-CHs ~61
O-CH(CHs)-O ~20
O-CH2-CHs ~15

Note: Predicted chemical shifts are based on typical values for substituted styrenes and

acetals. Actual values may vary depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Table 4: Predicted IR Absorption Frequencies for 1-(1-ethoxyethoxy)-4-vinylbenzene
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Functional Group Wavenumber (cm~—?) Intensity

C-H stretch (aromatic) 3100-3000 Medium

C-H stretch (alkane) 3000-2850 Medium

C=C stretch (aromatic) 1600, 1510, 1450 Medium-Strong
C=C stretch (vinyl) ~1630 Medium

C-O stretch (ether/acetal) 1250-1000 Strong

=C-H bend (vinyl) 990, 910 Strong

C-H bend (aromatic) 830 Strong

Experimental Protocols
NMR Spectroscopy

A sample of 1-(1-ethoxyethoxy)-4-vinylbenzene (typically 5-10 mg) is dissolved in a
deuterated solvent (e.g., CDCIs, 0.5-0.7 mL) in an NMR tube. Tetramethylsilane (TMS) is
commonly used as an internal standard (O ppm). The spectra are recorded on a high-resolution
NMR spectrometer (e.g., 300 or 400 MHz for *H NMR).

Figure 1: Experimental workflow for NMR analysis.

IR Spectroscopy

A small amount of neat liquid 1-(1-ethoxyethoxy)-4-vinylbenzene is placed between two salt
plates (e.g., NaCl or KBr) to form a thin film. Alternatively, a solution of the compound in a
suitable solvent (e.g., CCla) can be prepared and placed in an IR cell. The spectrum is
recorded using a Fourier-transform infrared (FTIR) spectrometer.

Figure 2: Experimental workflow for IR analysis.

Logical Relationship of Spectroscopic Data

The interpretation of both NMR and IR spectra provides complementary information to confirm
the structure of 1-(1-ethoxyethoxy)-4-vinylbenzene.
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Figure 3: Logical relationship of spectroscopic data for structural elucidation.

This guide provides a foundational understanding of the spectroscopic characterization of 1-(1-
ethoxyethoxy)-4-vinylbenzene. For definitive identification, it is always recommended to
compare experimentally obtained spectra with those of a certified reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Characterization of 1-(1-ethoxyethoxy)-4-vinylbenzene:
A Spectroscopic Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120137#characterization-of-1-1-ethoxyethoxy-4-
vinylbenzene-using-nmr-and-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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